Cas no 904266-14-4 (2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
• CAS No: 904266-14-4
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 5494854
• PubChem ID: 16955589
• Update Time: 2025-05-21

2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2633-0137
• 2-amino-N-(2,4-dimethylphenyl)-3-[(3-methoxyphenyl)carbonyl]indolizine-1-carboxamide
• 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
• 904266-14-4
• STL275043
• AKOS016391344

• Inchi： 1S/C25H23N3O3/c1-15-10-11-19(16(2)13-15)27-25(30)21-20-9-4-5-12-28(20)23(22(21)26)24(29)17-7-6-8-18(14-17)31-3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key： KGEHBWZQDMPLJU-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C(C2C=CC=C(C=2)OC)=O)N2C=CC=CC2=1)N)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 413.17394160g/mol
• Monoisotopic Mass: 413.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 904266-14-4)

2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 904266-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This indolizine derivative features a carboxamide moiety, an amino group, and a methoxybenzoyl substituent, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, which aligns with current trends in precision medicine and targeted therapies.

The compound's molecular structure combines an indolizine core with strategically positioned functional groups, enhancing its binding affinity to biological targets. The presence of the 2,4-dimethylphenyl and 3-methoxybenzoyl groups contributes to its lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. These attributes make 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide a subject of interest in studies related to cancer therapeutics, inflammatory diseases, and neurodegenerative disorders—areas that dominate current biomedical research.

In the context of modern drug discovery, the demand for novel small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational modeling. CAS No. 904266-14-4 is often explored in virtual libraries for its potential to interact with proteins involved in disease pathways. Its carboxamide functionality, in particular, is a common pharmacophore in FDA-approved drugs, underscoring its relevance in medicinal chemistry. Researchers frequently investigate its synthetic routes, stability, and metabolic profile to assess its viability as a lead compound.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. The indolizine scaffold has demonstrated antimicrobial properties in related derivatives, prompting studies into whether 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide could serve as a template for designing new antibacterial agents. This aligns with the growing emphasis on developing non-traditional antibiotics to combat multi-drug-resistant pathogens.

From a synthetic chemistry perspective, the compound's intricate structure presents both challenges and opportunities. The incorporation of the 3-methoxybenzoyl group requires precise control over reaction conditions to avoid side products, while the amino and carboxamide functionalities demand protective group strategies to ensure regioselectivity. These synthetic hurdles are often discussed in forums and publications focused on organic methodology, reflecting the compound's appeal to synthetic chemists.

Environmental and sustainability considerations also play a role in the compound's research trajectory. Green chemistry principles are increasingly applied to its synthesis, with efforts to minimize hazardous solvents and reduce energy consumption. This resonates with broader industry shifts toward eco-friendly pharmaceutical production, a topic frequently searched by professionals in the field.

In summary, 2-amino-N-(2,4-dimethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 904266-14-4) represents a compelling case study in the intersection of chemistry, biology, and medicine. Its multifaceted applications—from drug development to antimicrobial research—highlight its importance in contemporary science. As investigations continue, this compound may well emerge as a cornerstone in the next generation of therapeutic agents, addressing some of the most pressing health challenges of our time.